Cas no 1154893-28-3 (N-(butan-2-yl)oxan-4-amine)
N-(butan-2-yl)oxan-4-amine Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-4-amine, tetrahydro-N-(1-methylpropyl)-
- N-(butan-2-yl)oxan-4-amine
-
- Inchi: 1S/C9H19NO/c1-3-8(2)10-9-4-6-11-7-5-9/h8-10H,3-7H2,1-2H3
- InChI Key: WYFOKGQDUCNMQG-UHFFFAOYSA-N
- SMILES: C1OCCC(NC(C)CC)C1
Computed Properties
- Exact Mass: 157.147
- Monoisotopic Mass: 157.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 99.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3A^2
N-(butan-2-yl)oxan-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166510-0.05g |
N-(butan-2-yl)oxan-4-amine |
1154893-28-3 | 0.05g |
$612.0 | 2023-05-24 | ||
| Enamine | EN300-166510-0.1g |
N-(butan-2-yl)oxan-4-amine |
1154893-28-3 | 0.1g |
$640.0 | 2023-05-24 | ||
| Enamine | EN300-166510-0.25g |
N-(butan-2-yl)oxan-4-amine |
1154893-28-3 | 0.25g |
$670.0 | 2023-05-24 | ||
| Enamine | EN300-166510-0.5g |
N-(butan-2-yl)oxan-4-amine |
1154893-28-3 | 0.5g |
$699.0 | 2023-05-24 | ||
| Enamine | EN300-166510-1.0g |
N-(butan-2-yl)oxan-4-amine |
1154893-28-3 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-166510-2.5g |
N-(butan-2-yl)oxan-4-amine |
1154893-28-3 | 2.5g |
$1428.0 | 2023-05-24 | ||
| Enamine | EN300-166510-5.0g |
N-(butan-2-yl)oxan-4-amine |
1154893-28-3 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-166510-10.0g |
N-(butan-2-yl)oxan-4-amine |
1154893-28-3 | 10g |
$3131.0 | 2023-05-24 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN10873-1G |
N-(butan-2-yl)oxan-4-amine |
1154893-28-3 | 95% | 1g |
¥ 2,791.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN10873-5G |
N-(butan-2-yl)oxan-4-amine |
1154893-28-3 | 95% | 5g |
¥ 8,375.00 | 2023-04-05 |
N-(butan-2-yl)oxan-4-amine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-(butan-2-yl)oxan-4-amine
Professional Introduction to N-(butan-2-yl)oxan-4-amine (CAS No. 1154893-28-3)
N-(butan-2-yl)oxan-4-amine, a compound with the chemical formula C₈H₁₇NO₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its structural uniqueness and potential applications in drug development. The CAS number 1154893-28-3 serves as a unique identifier, distinguishing it in scientific literature and databases. The name N-(butan-2-yl)oxan-4-amine itself provides valuable insights into its molecular architecture, highlighting its oxane ring and butyl substituent, which are crucial for understanding its chemical behavior and reactivity.
The oxane ring, a six-membered ether-like structure, is a key feature of this compound. Its stability and flexibility make it an attractive scaffold for medicinal chemists. The presence of the butan-2-yl group introduces a linear aliphatic chain, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. These structural elements are often exploited in the design of novel therapeutic agents.
In recent years, there has been growing interest in oxane derivatives due to their diverse pharmacological properties. Studies have shown that compounds incorporating oxane rings exhibit potential benefits in areas such as anti-inflammatory, antiviral, and anticancer therapies. The N-(butan-2-yl)oxan-4-amine molecule is no exception, and researchers have been exploring its derivatives to develop more effective drugs.
One of the most compelling aspects of N-(butan-2-yl)oxan-4-amine is its role as a building block in synthetic chemistry. Its unique structure allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, functionalization of the oxane ring or the butyl chain can lead to compounds with enhanced bioavailability or targeted action against specific disease pathways.
Recent advancements in computational chemistry have further accelerated the study of this compound. Molecular modeling techniques have been employed to predict how N-(butan-2-yl)oxan-4-amine interacts with biological targets such as enzymes and receptors. These simulations have provided valuable insights into its mechanism of action and have guided the design of more potent analogs.
The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug synthesis. Its structural features make it a versatile precursor for various therapeutic agents. For example, derivatives of N-(butan-2-yl)oxan-4-amine have been investigated for their ability to modulate neurotransmitter activity, making them candidates for treating neurological disorders.
Another area where this compound has found relevance is in materials science. The combination of an oxygen-rich heterocycle and an aliphatic side chain makes N-(butan-2-yl)oxan-4-am ine a promising candidate for developing novel polymers or coatings with improved mechanical and thermal properties. Researchers are exploring its potential in creating advanced materials that could be used in electronics or aerospace industries.
The synthesis of N-(butan-2-ylo xan -4-am ine ) has been optimized through various methodologies to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired framework efficiently. These advancements have made it more feasible to produce larger quantities of the compound for both research and industrial purposes.
In conclusion, N-(butan -2-y l)ox an -4-am ine (CAS No. 1154893 -28 -3 ) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features, coupled with recent research findings, highlight its importance as a scientific entity. As research continues to uncover new applications for this molecule, it is likely to play an increasingly vital role in advancing various scientific fields.
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